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Compound of Interest

Compound Name: Reactive Green 19

Cat. No.: B12281969 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the covalent labeling of cellulose fibers

with Reactive Green 19, a reactive dye suitable for material science research. The labeling

process forms a stable covalent bond between the dye and the cellulose, allowing for robust

tracking and visualization of cellulose-based materials in various applications, including the

development of drug delivery systems and advanced composite materials.

Reactive dyes, such as Reactive Green 19, chemically react with the functional groups of

fibers to form a covalent bond.[1] In the case of cellulose, the hydroxyl groups are the primary

reaction sites.[2][3] The reaction is typically carried out under alkaline conditions, which

activates the hydroxyl groups on the cellulose, making them more nucleophilic and ready to

react with the dye.[2] This process ensures the dye is permanently attached to the fiber,

providing high wash-fastness.[1]

The successful labeling of cellulose fibers can be confirmed through various characterization

techniques. Fourier-transform infrared spectroscopy (FTIR) can be used to identify the

presence of chemical bonds formed between the dye and cellulose.[4] Spectrophotometry can

be used to quantify the amount of dye bound to the fibers.
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Materials
Cellulose fibers (e.g., cotton, viscose, or cellulose nanocrystals)

Reactive Green 19

Sodium carbonate (Na₂CO₃)

Sodium chloride (NaCl)

Sodium hydroxide (NaOH) (for pH adjustment)

Hydrochloric acid (HCl) (for pH adjustment)

Deionized water

Ethanol

Beakers and flasks

Magnetic stirrer and stir bars

Water bath or heating mantle with temperature control

pH meter

Centrifuge and centrifuge tubes (for nanoparticle labeling)

Spectrophotometer

Protocol for Labeling Cellulose Fibers
This protocol is a general guideline and may require optimization depending on the specific

type of cellulose fibers and the desired degree of labeling.

Pre-treatment of Cellulose Fibers:

Wash the cellulose fibers with a 0.1 M NaOH solution at 60-80°C for 1 hour to remove any

impurities and to swell the fibers, which increases the accessibility of hydroxyl groups.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12281969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinse the fibers thoroughly with deionized water until the pH is neutral.

Dry the fibers in an oven at 60°C or by solvent exchange with ethanol followed by air

drying.

Preparation of Dyeing Solution:

Prepare a stock solution of Reactive Green 19 in deionized water (e.g., 1 g/L). The

solubility can be enhanced by gentle heating.

In a separate beaker, prepare a solution of sodium chloride (e.g., 20 g/L) and sodium

carbonate (e.g., 10 g/L) in deionized water. The salt helps to promote dye migration to the

fiber surface.[3]

Labeling Reaction:

Immerse the pre-treated cellulose fibers in the sodium chloride and sodium carbonate

solution. The typical liquor ratio (ratio of the weight of the solution to the weight of the

fibers) is 20:1.

Heat the solution to the desired reaction temperature (typically between 60°C and 80°C).

[2]

Add the Reactive Green 19 stock solution to the bath and stir continuously.

Maintain the reaction for 1-2 hours at the set temperature. The pH of the solution should

be alkaline (around 10-11) to facilitate the covalent bonding.[2]

Washing and Purification:

After the reaction, remove the labeled fibers and rinse them with cold deionized water to

remove any unbound dye.

Perform a series of hot washes (soaping) at 80-90°C with a mild detergent or a solution of

1 g/L sodium carbonate to remove any hydrolyzed, unfixed dye. This step is crucial for

achieving high wash-fastness.[1]
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Continue rinsing with hot and then cold deionized water until the rinsing water is clear and

the pH is neutral.

Dry the labeled cellulose fibers.

Quantitative Data Summary
The following table provides an example of the type of quantitative data that can be collected to

characterize the labeling process. The values are hypothetical and will vary based on

experimental conditions.

Parameter Condition 1 Condition 2 Condition 3

Dye Concentration

(g/L)
0.5 1.0 2.0

Temperature (°C) 60 70 80

Reaction Time (hours) 1 1.5 2

Dye Uptake (%) 75 85 92

Fixation Efficiency (%) 80 88 95

Color Strength (K/S) 8.5 12.3 16.8

Dye Uptake (%): The percentage of dye from the bath that is adsorbed onto the fibers.

Fixation Efficiency (%): The percentage of the adsorbed dye that is covalently bound to the

fibers.

Color Strength (K/S): A measure of the color intensity of the dyed fibers, determined by

spectrophotometry.
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Experimental workflow for labeling cellulose fibers.

Chemical Reaction
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Covalent bond formation between cellulose and a reactive dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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